Cas no 1505221-08-8 (N-benzylthietan-3-amine)

• Product Name: N-benzylthietan-3-amine
• CAS No: 1505221-08-8
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 5265713
• Update Time: 2026-03-09

N-benzylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine, N-(phenylmethyl)-
• N-benzylthietan-3-amine

• Inchi： 1S/C10H13NS/c1-2-4-9(5-3-1)6-11-10-7-12-8-10/h1-5,10-11H,6-8H2
• InChI Key： FVGVICLAJDUELH-UHFFFAOYSA-N
• SMILES： S1CC(NCC2=CC=CC=C2)C1

Additional information on N-benzylthietan-3-amine

Professional Introduction to N-benzylthietan-3-amine (CAS No. 1505221-08-8)

N-benzylthietan-3-amine, identified by the chemical compound code CAS No. 1505221-08-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the thietane class, which has garnered considerable attention due to its structural uniqueness and potential biological activities. The benzyl substituent in its molecular structure enhances its reactivity and binding affinity, making it a valuable candidate for further chemical and biological exploration.

The structural framework of N-benzylthietan-3-amine consists of a sulfur-containing heterocycle, which is known to play a crucial role in modulating various biological pathways. The presence of the benzyl group at the nitrogen position introduces additional functionality, enabling diverse chemical modifications and derivatization. These features make it an intriguing subject for medicinal chemists aiming to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. N-benzylthietan-3-amine has been studied for its potential applications in the treatment of neurological disorders, where its ability to interact with specific targets is of paramount importance. The compound's unique structural properties suggest that it may exhibit inhibitory effects on certain enzymes and receptors, thereby offering a new perspective for therapeutic intervention.

In the realm of synthetic chemistry, N-benzylthietan-3-amine serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity allows for the introduction of various functional groups, facilitating the development of libraries of derivatives with tailored biological properties. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further optimization.

The pharmacological profile of N-benzylthietan-3-amine has been explored through both computational and experimental approaches. Molecular modeling studies have predicted its binding interactions with potential target proteins, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cellular studies has further corroborated these predictions, reinforcing its potential as a pharmacophore.

One of the most promising applications of N-benzylthietan-3-amine lies in its potential use as an antipsychotic agent. Preclinical studies have indicated that derivatives of this compound exhibit favorable pharmacokinetic properties and reduced side effects compared to existing treatments. This has sparked interest in further developing this scaffold for clinical use, particularly in patients who do not respond well to conventional antipsychotics.

The synthesis of N-benzylthietan-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also allow for the scalable synthesis needed for industrial applications.

As research continues to uncover new therapeutic possibilities, N-benzylthietan-3-amine remains at the forefront of molecular exploration. Its unique combination of structural features and biological potential makes it a cornerstone in the development of innovative pharmaceuticals. The ongoing studies into its pharmacological effects and synthetic modifications promise to expand its utility across multiple therapeutic areas.

The integration of computational chemistry with traditional experimental methods has significantly accelerated the discovery process for compounds like N-benzylthietan-3-amine. By leveraging cutting-edge technologies such as artificial intelligence and machine learning, researchers can predict and optimize molecular properties more efficiently than ever before. This synergy between computational power and experimental validation is driving the next wave of pharmaceutical innovation.

In conclusion, N-benzylthietan-3-amine (CAS No. 1505221-08-8) represents a compelling example of how structural innovation can lead to significant advancements in medicine. Its unique properties and potential applications make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.